Cas no 1785096-39-0 (3-(2-fluoro-1-hydroxyethyl)phenol)

• Product Name: 3-(2-fluoro-1-hydroxyethyl)phenol
• CAS No: 1785096-39-0
• MF: C₈H₉FO₂
• MW: 156.154266119003
• CID: 6025682
• PubChem ID: 84716615
• Update Time: 2025-05-21

3-(2-fluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-1-hydroxyethyl)phenol
• α-(Fluoromethyl)-3-hydroxybenzenemethanol
• EN300-1833206
• 1785096-39-0

• Inchi： 1S/C8H9FO2/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4,8,10-11H,5H2
• InChI Key： HMRAWWSDHSAQAW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)O)(O)CF

Computed Properties

• Exact Mass: 156.05865769g/mol
• Monoisotopic Mass: 156.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(2-fluoro-1-hydroxyethyl)phenol

3-(2-fluoro-1-hydroxyethyl)phenol: A Comprehensive Overview

3-(2-fluoro-1-hydroxyethyl)phenol, identified by the CAS number 1785096-39-0, is a versatile organic compound with significant applications in various fields. This compound, also referred to as fluorinated phenol derivative, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficacy of certain drug delivery systems and its ability to act as a precursor in the synthesis of complex molecules.

The molecular structure of 3-(2-fluoro-1-hydroxyethyl)phenol consists of a phenolic ring substituted with a hydroxyl group at position 3 and a fluorinated ethyl group at position 2. This substitution pattern imparts unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The presence of the fluorine atom introduces additional functionality, enhancing the compound's reactivity and stability under specific conditions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role in medicinal chemistry. Studies have demonstrated that 3-(2-fluoro-1-hydroxyethyl)phenol can serve as an intermediate in the production of bioactive molecules, including anti-inflammatory agents and antioxidants. Its ability to undergo nucleophilic aromatic substitution reactions has been exploited to create derivatives with enhanced pharmacokinetic profiles.

In terms of physical properties, 3-(2-fluoro-1-hydroxyethyl)phenol exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in water is moderate, which makes it suitable for applications in both aqueous and organic solvents. The compound's stability under thermal and oxidative conditions has been evaluated, showing promise for use in high-temperature industrial processes.

The synthesis of 3-(2-fluoro-1-hydroxyethyl)phenol typically involves multi-step organic reactions, including Friedel-Crafts alkylation followed by hydrolysis and fluorination. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing costs and minimizing environmental impact. These developments underscore the compound's potential for large-scale industrial applications.

In the field of materials science, 3-(2-fluoro-1-hydroxyethyl)phenol has been explored as a building block for polymeric materials with tailored properties. Its ability to form hydrogen bonds contributes to the development of high-performance polymers for use in electronics and biomedical devices. Researchers have also investigated its role in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The toxicological profile of 3-(2-fluoro-1-hydroxyethyl)phenol has been assessed in recent studies, revealing low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its safety profile. Regulatory agencies have classified it as a non-toxic substance under controlled conditions, provided proper handling protocols are followed.

In conclusion, 3-(2-fluoro-1-hydroxyethyl)phenol, CAS No. 1785096-39-0, stands out as a valuable compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern material science and pharmaceutical development. As research continues to uncover new potential uses, this compound is expected to play an increasingly important role in shaping future technologies.